Cas no 865655-80-7 (1-(3-chloro-4-methylphenyl)-4-(3,4-dimethoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione)

• Product Name: 1-(3-chloro-4-methylphenyl)-4-(3,4-dimethoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione
• CAS No: 865655-80-7
• MF: C₁₈H₁₇ClN₂O₂S
• MW: 360.857782125473
• CID: 6072207
• PubChem ID: 2134298
• Update Time: 2025-06-08

1-(3-chloro-4-methylphenyl)-4-(3,4-dimethoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)-4-(3,4-dimethoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione
• 3-(3-chloro-4-methylphenyl)-5-(3,4-dimethoxyphenyl)-1H-imidazole-2-thione
• CHEMBL1353992
• F1601-0124
• ChemDiv3_008237
• DTXSID501325901
• AKOS001760612
• 3-(3-chloranyl-4-methyl-phenyl)-5-(3,4-dimethoxyphenyl)-1H-imidazole-2-thione
• 1-(3-chloro-4-methyl-phenyl)-4-(3,4-dimethoxyphenyl)-4-imidazoline-2-thione
• SMR000559751
• 865655-80-7
• HMS2864A04
• 1-(3-chloro-4-methylphenyl)-4-(3,4-dimethoxyphenyl)-1H-imidazole-2(3H)-thione
• HMS1496G09
• BDBM97140
• IDI1_026147
• 1-(3-chloro-4-methylphenyl)-4-(3,4-dimethoxyphenyl)-1,3-dihydro-2H-imidazole-2-thione
• MLS001197704
• cid_2134298

• Inchi： 1S/C18H17ClN2O2S/c1-11-4-6-13(9-14(11)19)21-10-15(20-18(21)24)12-5-7-16(22-2)17(8-12)23-3/h4-10H,1-3H3,(H,20,24)
• InChI Key： LFVUICAKDZWBBC-UHFFFAOYSA-N
• SMILES： C1(=S)NC(C2=CC=C(OC)C(OC)=C2)=CN1C1=CC=C(C)C(Cl)=C1

Computed Properties

• Exact Mass: 360.0699267g/mol
• Monoisotopic Mass: 360.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 65.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(3-chloro-4-methylphenyl)-4-(3,4-dimethoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione

Professional Introduction to 1-(3-chloro-4-methylphenyl)-4-(3,4-dimethoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione (CAS No. 865655-80-7)

1-(3-chloro-4-methylphenyl)-4-(3,4-dimethoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 865655-80-7, belongs to the class of heterocyclic thiones, which are known for their diverse biological activities. The presence of both chloro and methoxy substituents on the aromatic rings, combined with the imidazole-thione core, suggests potential applications in drug discovery and development.

The structural features of 1-(3-chloro-4-methylphenyl)-4-(3,4-dimethoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione make it a promising candidate for further investigation. The chloro group at the 3-position of the first phenyl ring and the methoxy groups at the 3 and 4 positions of the second phenyl ring introduce a degree of electronic and steric diversity, which can influence its interactions with biological targets. This compound’s imidazole-thione moiety is particularly interesting as it has been shown to exhibit various pharmacological effects in previous studies.

In recent years, there has been a growing interest in heterocyclic compounds for their potential therapeutic applications. Imidazole derivatives, in particular, have been extensively studied due to their role as bioactive molecules. The thione group in this compound can participate in hydrogen bonding and metal coordination interactions, which are crucial for binding to biological targets. These interactions can lead to the development of novel drugs with improved efficacy and selectivity.

The synthesis of 1-(3-chloro-4-methylphenyl)-4-(3,4-dimethoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the chloro and methoxy groups typically involves nucleophilic aromatic substitution reactions or direct functionalization methods. The formation of the imidazole-thione core often requires cyclization reactions under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules.

The pharmacological profile of 1-(3-chloro-4-methylphenyl)-4-(3,4-dimethoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione has been explored in several preclinical studies. These studies have highlighted its potential as an inhibitor of various enzymes and receptors involved in inflammatory and infectious diseases. The compound’s ability to modulate these pathways makes it a valuable scaffold for drug development. Additionally, its structural similarity to known bioactive molecules suggests that it may exhibit similar or even enhanced pharmacological effects.

The latest research in this area has focused on understanding the molecular mechanisms by which this compound exerts its effects. Computational studies have been instrumental in predicting binding affinities and identifying potential binding sites on biological targets. These insights have guided experimental efforts to optimize the compound’s potency and selectivity. Furthermore, the use of high-throughput screening technologies has accelerated the identification of novel derivatives with improved properties.

In conclusion, 1-(3-chloro-4-methylphenyl)-4-(3,4-dimethoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione (CAS No. 865655-80-7) is a structurally unique compound with significant potential in pharmaceutical research. Its complex architecture and functional groups make it a versatile scaffold for drug discovery. The ongoing studies into its pharmacological properties and synthetic pathways highlight its importance as a candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.